2-Thiazolamine, N-methyl-4-(4-nitrophenyl)-
Description
Scientific Research Applications
Pharmaceutical Research
Thiazolamine derivatives, including “2-Thiazolamine, N-methyl-4-(4-nitrophenyl)-”, are known for their diverse therapeutic activities. They have been studied for their potential as antibacterial agents against various pathogens such as Staphylococcus aureus, E. coli, P. aeruginosa, and S. typhi . Additionally, they have shown promise in anticancer drug research due to their ability to combat drug resistance in cancerous cells .
Chemical Synthesis
In the field of chemical synthesis, thiazolamine compounds serve as key intermediates for the production of more complex molecules. Their reactivity with various agents can lead to novel compounds with enhanced yield, purity, selectivity, and pharmacokinetic activity .
Molecular Modelling
The structural properties of “2-Thiazolamine, N-methyl-4-(4-nitrophenyl)-” make it suitable for molecular modelling studies. These studies can help predict the pharmacological activities of newly synthesized derivatives and guide the design of drugs with specific target profiles .
Probe Design
Thiazolidine derivatives, which are closely related to thiazolamines, are utilized in probe design due to their diverse therapeutic and pharmaceutical activity . This suggests that “2-Thiazolamine, N-methyl-4-(4-nitrophenyl)-” could also be used in designing probes that interact with biological targets.
properties
IUPAC Name |
N-methyl-4-(4-nitrophenyl)-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2S/c1-11-10-12-9(6-16-10)7-2-4-8(5-3-7)13(14)15/h2-6H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXAVFNKEMFPELQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=CS1)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60340010 |
Source
|
| Record name | 2-Thiazolamine, N-methyl-4-(4-nitrophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60340010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Thiazolamine, N-methyl-4-(4-nitrophenyl)- | |
CAS RN |
91260-88-7 |
Source
|
| Record name | 2-Thiazolamine, N-methyl-4-(4-nitrophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60340010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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